(2S,4R)-2-(Iodomethyl)-4-(2-methoxyphenyl)oxolane

• Molecular Formula: C12H15IO2
• Molecular Weight: 318.15 g/mol
• IUPAC Name: (2S,4R)-2-(iodomethyl)-4-(2-methoxyphenyl)oxolane
• InChI: InChI=1S/C12H15IO2/c1-14-12-5-3-2-4-11(12)9-6-10(7-13)15-8-9/h2-5,9-10H,6-8H2,1H3/t9-,10-/m0/s1
• InChI Key: HOSPOBRFNONRDW-UWVGGRQHSA-N
• Isomeric SMILES: COC1=CC=CC=C1[C@H]2C[C@H](OC2)CI
• Canonical SMILES: COC1=CC=CC=C1C2CC(OC2)CI

Description

(2S,4R)-2-(Iodomethyl)-4-(2-methoxyphenyl)oxolane is a tetrahydrofuran (oxolane) derivative characterized by:

• Stereochemistry: (2S,4R) configuration at the oxolane ring.
• Substituents: An iodomethyl group at position 2 and a 2-methoxyphenyl group at position 4.
• Molecular Formula: C₁₂H₁₃IO₃.
• Molecular Weight: 332.14 g/mol.

The compound’s iodomethyl group introduces significant polarity and reactivity, while the 2-methoxyphenyl group contributes steric bulk and electronic effects due to the electron-donating methoxy substituent .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2S,4R)-2-(Iodomethyl)-4-(2-methoxyphenyl)oxolane typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 2-methoxybenzaldehyde and (S)-glycidol.

Formation of Oxolane Ring: The oxolane ring is formed through a cyclization reaction, often catalyzed by a Lewis acid.

Introduction of Iodomethyl Group: The iodomethyl group is introduced via an iodination reaction, using reagents such as iodine and a suitable oxidizing agent.

Industrial Production Methods

Industrial production of (2S,4R)-2-(Iodomethyl)-4-(2-methoxyphenyl)oxolane may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

Types of Reactions

(2S,4R)-2-(Iodomethyl)-4-(2-methoxyphenyl)oxolane undergoes various types of chemical reactions, including:

Substitution Reactions: The iodomethyl group can be substituted with other nucleophiles, such as amines or thiols, to form new compounds.

Oxidation Reactions: The methoxyphenyl group can undergo oxidation to form corresponding quinones.

Reduction Reactions: The oxolane ring can be reduced under specific conditions to form diols.

Common Reagents and Conditions

Substitution: Nucleophiles like sodium azide or potassium thiocyanate in polar solvents.

Oxidation: Oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Major Products

Substitution: Formation of new compounds with different functional groups replacing the iodomethyl group.

Oxidation: Formation of quinones and other oxidized derivatives.

Reduction: Formation of diols and other reduced products.

Scientific Research Applications

(2S,4R)-2-(Iodomethyl)-4-(2-methoxyphenyl)oxolane has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Studied for its potential biological activity and interactions with enzymes and receptors.

Medicine: Investigated for its potential use in drug development, particularly in the synthesis of chiral drugs.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2S,4R)-2-(Iodomethyl)-4-(2-methoxyphenyl)oxolane involves its interaction with specific molecular targets, such as enzymes or receptors. The iodomethyl group can act as an electrophile, reacting with nucleophilic sites on proteins or other biomolecules. The methoxyphenyl group may enhance binding affinity through hydrophobic interactions and π-π stacking.

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Structural Variations

The compound is compared to two nitro-substituted analogs:

(2R,4R)-2-(Iodomethyl)-4-(4-nitrophenyl)oxolane (CAS: 2059914-56-4) .

(2R,4R)-2-(Iodomethyl)-4-(3-nitrophenyl)oxolane (CAS: 2059917-48-3) .

Structural and Electronic Differences

Parameter	(2S,4R)-2-(Iodomethyl)-4-(2-methoxyphenyl)oxolane	(2R,4R)-4-(4-Nitrophenyl) Analog	(2R,4R)-4-(3-Nitrophenyl) Analog
Stereochemistry	(2S,4R)	(2R,4R)	(2R,4R)
Phenyl Substituent	2-Methoxy (electron-donating)	4-Nitro (electron-withdrawing)	3-Nitro (electron-withdrawing)
Molecular Formula	C₁₂H₁₃IO₃	C₁₁H₁₂INO₃	C₁₁H₁₂INO₃
Molecular Weight	332.14 g/mol	333.12 g/mol	333.12 g/mol

Physicochemical and Reactivity Insights

• Electronic Effects :
  • The 2-methoxyphenyl group activates the aromatic ring toward electrophilic substitution, while nitro groups deactivate it .
  • The nitro substituent’s position (3- vs 4-) influences regioselectivity in further reactions.
• Stereochemical Impact :
  • The (2S,4R) configuration in the target compound may lead to distinct conformational preferences compared to the (2R,4R) nitro analogs, affecting interactions in chiral environments (e.g., enzyme binding) .

Research Implications

• Pharmaceutical Applications : The 2-methoxyphenyl group’s ortho substitution may enhance binding to targets with sterically restricted active sites compared to nitro analogs.
• Material Science : Differences in dipole moments (due to substituents) could influence liquid crystalline behavior or optoelectronic properties .

Biological Activity

(2S,4R)-2-(Iodomethyl)-4-(2-methoxyphenyl)oxolane is a synthetic compound that has garnered attention for its potential biological activity and applications in medicinal chemistry. This article explores its biological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a chiral oxolane ring with an iodomethyl group and a methoxyphenyl substituent, which contributes to its reactivity and interaction with biological targets. The stereochemistry at the 2 and 4 positions is crucial for its biological activity.

The biological activity of (2S,4R)-2-(Iodomethyl)-4-(2-methoxyphenyl)oxolane is primarily attributed to its electrophilic iodomethyl group. This group can participate in nucleophilic substitution reactions with biomolecules, such as proteins and nucleic acids. The methoxyphenyl moiety may enhance the compound's binding affinity through hydrophobic interactions and π-π stacking with aromatic residues in target proteins.

Anticancer Potential

Research has indicated that compounds with similar structures exhibit significant anticancer activity. For instance, studies involving analogs of (2S,4R)-2-(Iodomethyl)-4-(2-methoxyphenyl)oxolane have shown cytotoxic effects against various cancer cell lines, including estrogen receptor-positive breast cancer (MCF-7) and epidermal growth factor receptor-positive triple-negative breast cancer (MDA-MB-468) cells. The compound's ability to inhibit cell proliferation suggests a potential role as an anticancer agent .

Enzyme Inhibition

The compound has been investigated for its interactions with specific enzymes. Its electrophilic nature allows it to act as an inhibitor for certain enzyme classes by covalently modifying active site residues. For example, studies have highlighted the potential of similar compounds to inhibit myeloperoxidase (MPO), an enzyme implicated in inflammatory diseases .

Case Study 1: Cytotoxicity Evaluation

A study evaluated the cytotoxicity of various derivatives of (2S,4R)-2-(Iodomethyl)-4-(2-methoxyphenyl)oxolane against MDA-MB-468 cells. The results demonstrated that certain derivatives exhibited GI50 values below 10 µM, indicating potent anticancer activity. The most effective compounds showed enhanced selectivity compared to standard treatments like gefitinib .

Compound	GI50 Value (µM)	Selectivity
1j	6.57	High
2b	4.03	Moderate
2f	2.94	High

Case Study 2: Enzyme Inhibition

In a preclinical evaluation of N1-substituted-6-arylthiouracils, related compounds demonstrated selective inhibition of MPO. This suggests that (2S,4R)-2-(Iodomethyl)-4-(2-methoxyphenyl)oxolane could similarly inhibit MPO activity, potentially providing therapeutic benefits in autoimmune disorders .